Cas no 2287260-88-0 (2-{[(Tert-butoxy)carbonyl]amino}-2-[3-(3,5-difluorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid)

• Product Name: 2-{[(Tert-butoxy)carbonyl]amino}-2-[3-(3,5-difluorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
• CAS No: 2287260-88-0
• MF: C₁₈H₂₁F₂NO₄
• MW: 353.360452413559
• CID: 6471646
• PubChem ID: 137945963
• Update Time: 2025-05-24

2-{[(Tert-butoxy)carbonyl]amino}-2-[3-(3,5-difluorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2287260-88-0
• 2-[3-(3,5-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid
• EN300-6761340
• 2-{[(tert-butoxy)carbonyl]amino}-2-[3-(3,5-difluorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
• 2-{[(Tert-butoxy)carbonyl]amino}-2-[3-(3,5-difluorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid

• Inchi： 1S/C18H21F2NO4/c1-16(2,3)25-15(24)21-13(14(22)23)18-7-17(8-18,9-18)10-4-11(19)6-12(20)5-10/h4-6,13H,7-9H2,1-3H3,(H,21,24)(H,22,23)
• InChI Key： OVARTOWTDCXUNI-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C12CC(C(C(=O)O)NC(=O)OC(C)(C)C)(C1)C2)F

Computed Properties

• Exact Mass: 353.14386448g/mol
• Monoisotopic Mass: 353.14386448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-{[(Tert-butoxy)carbonyl]amino}-2-[3-(3,5-difluorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid

Compound CAS No 2287260-88-0: A Comprehensive Overview

The compound with CAS No 2287260-88-0, known as 2-{[(Tert-butoxy)carbonyl]amino}-2-[3-(3,5-difluorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activity.

The tert-butoxy carbonyl group within the molecule plays a crucial role in stabilizing the structure, while the bicyclo[1.1.1]pentane framework contributes to its rigidity and resistance to degradation. Recent studies have highlighted the importance of such rigid structures in enhancing the bioavailability of drugs, making this compound a valuable candidate for drug delivery systems.

One of the most notable features of this compound is the presence of a 3,5-difluorophenyl group, which introduces electronic and steric effects that can significantly influence its reactivity and selectivity. Researchers have explored these effects in depth, particularly in the context of enzyme inhibition and receptor binding studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of coupling reactions and ring-forming techniques. These methods not only improve yield but also ensure high purity, which is essential for applications in pharmaceuticals and materials science.

In terms of applications, 2-{[(Tert-butoxy)carbonyl]amino}-2-[3-(3,5-difluorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid has shown promise as an intermediate in the synthesis of complex molecules, including those with potential therapeutic benefits. Its ability to act as a versatile building block has made it a focal point in medicinal chemistry research.

Moreover, this compound's stability under various environmental conditions makes it suitable for use in harsh industrial processes. Its resistance to thermal degradation and chemical corrosion has been validated through extensive testing, further solidifying its role in advanced materials development.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to reduce costs and improve scalability. Collaborative efforts between academic institutions and industry partners are expected to yield breakthroughs that will expand its applicability across multiple sectors.

In conclusion, CAS No 2287260-88-0 represents a cutting-edge advancement in organic chemistry with multifaceted applications spanning drug discovery, materials science, and beyond. As research continues to uncover its full potential, this compound is poised to make significant contributions to both scientific innovation and industrial progress.